molecular formula C13H10ClN3O2 B5859431 N'-[(2-chlorobenzoyl)oxy]-3-pyridinecarboximidamide

N'-[(2-chlorobenzoyl)oxy]-3-pyridinecarboximidamide

Cat. No. B5859431
M. Wt: 275.69 g/mol
InChI Key: VSVJBEYULNOYHK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N'-[(2-chlorobenzoyl)oxy]-3-pyridinecarboximidamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a pyridinecarboximidamide derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N'-[(2-chlorobenzoyl)oxy]-3-pyridinecarboximidamide is not fully understood. However, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects:
N'-[(2-chlorobenzoyl)oxy]-3-pyridinecarboximidamide has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever. It has also been shown to inhibit the growth of cancer cells and induce apoptosis. Additionally, it has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-[(2-chlorobenzoyl)oxy]-3-pyridinecarboximidamide in lab experiments is its high yield during synthesis. It is also relatively easy to handle and has been shown to have low toxicity. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, and more research is needed to fully elucidate its therapeutic potential.

Future Directions

There are several future directions for the research on N'-[(2-chlorobenzoyl)oxy]-3-pyridinecarboximidamide. One potential direction is to investigate its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another potential direction is to investigate its potential use in combination with other anti-inflammatory or anti-cancer drugs to enhance their therapeutic effects. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

N'-[(2-chlorobenzoyl)oxy]-3-pyridinecarboximidamide has been synthesized using different methods, including the reaction of 2-chlorobenzoyl chloride with 3-aminopyridine, followed by the reaction with cyanamide. Another method involves the reaction of 2-chlorobenzoyl isocyanate with 3-aminopyridine. The synthesis of this compound is relatively straightforward, and the yield is high.

Scientific Research Applications

N'-[(2-chlorobenzoyl)oxy]-3-pyridinecarboximidamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anti-cancer properties. It has also been investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.

properties

IUPAC Name

[(Z)-[amino(pyridin-3-yl)methylidene]amino] 2-chlorobenzoate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H10ClN3O2/c14-11-6-2-1-5-10(11)13(18)19-17-12(15)9-4-3-7-16-8-9/h1-8H,(H2,15,17)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VSVJBEYULNOYHK-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)C(=O)ON=C(C2=CN=CC=C2)N)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C(C(=C1)C(=O)O/N=C(/C2=CN=CC=C2)\N)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H10ClN3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

275.69 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N'-{[(2-chlorophenyl)carbonyl]oxy}pyridine-3-carboximidamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.